2-(2,3-dimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline

• IUPAC Name: 2-[(2,3-dimethoxyphenyl)methyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole
• InChI: InChI=1S/C20H22N2O2/c1-23-19-9-5-6-14(20(19)24-2)12-22-11-10-16-15-7-3-4-8-17(15)21-18(16)13-22/h3-9,21H,10-13H2,1-2H3
• InChI Key: ZGMYNPITAQPAIY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCC3=C(C2)NC4=CC=CC=C34
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of 2-(2,3-dimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline and related compounds often involves conventional methods, including Pictet-Spengler reactions and modifications thereof. For instance, the synthesis and rearrangement of similar β-carboline derivatives have been conducted through conventional methods, showcasing the complex reactions these compounds can undergo (Harley-Mason & Waterfield, 1963). Additionally, solid-phase synthesis methods have been described for the efficient production of tetrahydro-β-carboline derivatives, indicating versatility in synthesis approaches (Kaljuste & Undén, 1995).

Molecular Structure Analysis

The molecular structure of β-carboline derivatives, including 2-(2,3-dimethoxybenzyl)-2,3,4,9-tetrahydro-1H-beta-carboline, is characterized by the presence of a tricyclic core that includes an indole moiety. Advanced techniques such as X-ray crystallography have been utilized to determine the structure of related compounds, highlighting the importance of molecular structure in understanding their chemical properties and reactivity (Mohideen et al., 2019).

Chemical Reactions and Properties

β-Carboline derivatives undergo a variety of chemical reactions, including rearrangements, dehydrogenation, and nucleophilic cyclization. The reactivity of these compounds under various conditions has been extensively studied, revealing insights into their chemical behavior and potential for further functionalization (Panarese & Waters, 2010).

Physical Properties Analysis

The physical properties of β-carboline derivatives, such as solubility, melting points, and crystalline structure, are crucial for their application in different scientific fields. Studies on compounds like 2,9-bis(2,3-difluorobenzyl)-β-carbolineum bromide have provided valuable data on their physical characteristics, contributing to a better understanding of their behavior in various environments (Mohideen et al., 2019).

Chemical Properties Analysis

The chemical properties of β-carboline derivatives, including their reactivity, stability, and interactions with biological targets, are of significant interest. For example, the synthesis and pharmacological evaluation of tetrahydro-β-carboline derivatives have demonstrated their potential effects against lipid peroxidation and neurotoxicity, highlighting the broad spectrum of chemical properties these compounds possess (Kawashima et al., 1995).